Cas no 2171982-26-4 (2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid)

• Product Name: 2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid
• CAS No: 2171982-26-4
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6282191
• PubChem ID: 165552556
• Update Time: 2025-07-19

2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid
• EN300-1486951
• 2-[N-(butan-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]acetic acid
• 2171982-26-4

• Inchi： 1S/C25H30N2O5/c1-5-16(2)27(14-22(28)29)23(30)25(3,4)26-24(31)32-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,16,21H,5,14-15H2,1-4H3,(H,26,31)(H,28,29)
• InChI Key： MWUBKVXXFKXSID-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C(N(CC(=O)O)C(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid

Research Brief on 2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid (CAS: 2171982-26-4)

2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid (CAS: 2171982-26-4) is a specialized chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a unique branched alkyl chain, has recently garnered attention due to its potential applications in peptide synthesis, drug delivery systems, and as a building block for novel therapeutics. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), and the incorporation of a butan-2-yl moiety may confer enhanced stability or bioavailability to the resulting peptides or conjugates.

Recent studies have explored the synthesis and characterization of this compound, with a focus on optimizing its yield and purity for high-throughput applications. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), have been employed to confirm its structural integrity and assess its compatibility with standard peptide coupling reagents. The compound's unique steric and electronic properties, attributed to the tert-butyl-like 2-methylpropanamidoacetic acid moiety, make it a promising candidate for the development of peptide-based drugs with improved pharmacokinetic profiles.

In the context of drug discovery, researchers have investigated the potential of 2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid as a scaffold for the design of protease inhibitors or as a modifier for peptide-based vaccines. Preliminary in vitro studies suggest that derivatives of this compound exhibit favorable binding affinities to specific biological targets, though further in vivo validation is required. Additionally, its compatibility with automated peptide synthesizers has been demonstrated, highlighting its utility in combinatorial chemistry approaches.

The compound's stability under various pH conditions and its resistance to enzymatic degradation have also been subjects of recent investigations. These properties are critical for its potential use in oral drug formulations or as a component of sustained-release systems. Furthermore, computational modeling studies have provided insights into the conformational preferences of this molecule, aiding in the rational design of derivatives with tailored biological activities.

In conclusion, 2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid represents a versatile and promising tool in chemical biology and pharmaceutical research. Ongoing studies aim to further elucidate its applications in peptide therapeutics, drug delivery, and beyond. The integration of this compound into innovative drug development pipelines underscores its potential to address unmet medical needs through advanced chemical strategies.